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Get Quote

The table below summarizes the key available data for Izorlisib, a selective class I PI3K inhibitor [1].

Property Description / Value

Synonyms CH5132799 [1]

Molecular Weight 377.42 g/mol [1]

CAS Number 1007207-67-1 [1]

Chemical Formula C₁₅H₁₉N₇O₃S [1]

Mechanism of
Action

Selective, ATP-competitive class I PI3K inhibitor; particularly potent against
PI3Kα and its oncogenic mutants (E542K, E545K, H1047R) [1]

Primary Target
(IC₅₀)

PI3Kα: 14 nM [1]

Secondary Targets
(IC₅₀)

PI3Kγ: 36 nM; PI3Kβ: 120 nM; PI3Kδ: 500 nM [1]

Form White to gray solid [1]

Solubility (in
DMSO)

4.55 mg/mL (12.06 mM) [1]
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Property Description / Value

Recommended
Storage

Powder: -20°C for 3 years or 4°C for 2 years. Solution: -80°C for 2 years or
-20°C for 1 year. Protect from moisture [1].

Mechanism of Action in the PI3K Pathway

Izorlisib inhibits the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in cancer. The

following diagram illustrates its specific target and the downstream effects of pathway inhibition [2] [3].
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Izorlisib Inhibits the PI3K/AKT/mTOR Pathway
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Information Gaps and How to Address Them

The available data from supplier websites and research articles is insufficient for creating a detailed stability

testing protocol. To complete your Application Notes, consider the following actions:

Contact the Manufacturer Directly: The most reliable source for stability data (such as results from

ICH stability testing conditions - photostability, hygroscopicity, stress testing) is the manufacturer or
supplier (e.g., MedChemExpress). Inquire for their Certificate of Analysis (CoA) and stability reports

[1].
Search Patent Literature: Detailed pharmaceutical development data, including formulation and

stability studies, is often disclosed in patent documents. Search major patent offices (like USPTO,
WIPO, EPO) using the compound's CAS number and name [4].

Consult Regulatory Databases: As the compound progresses into clinical trials, some stability data
may be submitted to and referenced in regulatory agency filings (e.g., FDA, EMA), which can

sometimes be accessed publicly.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Izorlisib (CH5132799) | PI3K Inhibitor [medchemexpress.com]

2. Targeting PI3K family with small-molecule inhibitors in cancer ... [molecular-

cancer.biomedcentral.com]

3. PI3K/AKT/mTOR signaling pathway - PubMed Central - NIH [pmc.ncbi.nlm.nih.gov]

4. WO2023196910A1 - Methods of treating solid tumor using ... [patents.google.com]

To cite this document: Smolecule. [Chemical & Biological Profile of Izorlisib]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548364#izorlisib-stability-testing]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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